Lipophilicity Advantage vs. Des-Methyl Analog
The target compound exhibits a computed XLogP3 of 2.9, compared to 2.6 for the direct des-methyl analog 4-fluoro-N-(thiazol-5-ylmethyl)aniline (CAS 1342182-42-6), representing a ΔlogP of +0.3 [1][2]. This increase in lipophilicity is attributable to the addition of the ortho-methyl group on the aniline ring and falls within the range (logP 1–4) typically associated with favorable passive membrane permeability while maintaining aqueous solubility [3]. For procurement decisions, this difference means the 2-methylated compound will partition differently in both biological assays and synthetic reaction mixtures, and may provide superior cellular penetration in permeability-limited target engagement scenarios compared to the des-methyl analog.
| Evidence Dimension | Computed lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3 = 2.9 (CID 62759607) |
| Comparator Or Baseline | 4-Fluoro-N-(thiazol-5-ylmethyl)aniline: XLogP3 = 2.6 (CID 62758655, CAS 1342182-42-6) |
| Quantified Difference | ΔXLogP3 = +0.3 (target more lipophilic) |
| Conditions | Computed by XLogP3 3.0 algorithm, PubChem 2025.09.15 release [1][2] |
Why This Matters
A ΔlogP of +0.3 can shift membrane permeability by an estimated 1.5–2× based on the Lipinski relationship between logP and passive diffusion, directly influencing cellular assay performance and compound prioritization in lead optimization campaigns.
- [1] PubChem Compound Summary CID 62759607, 4-fluoro-2-methyl-N-[(1,3-thiazol-5-yl)methyl]aniline, XLogP3 = 2.9, National Center for Biotechnology Information, https://pubchem.ncbi.nlm.nih.gov/compound/62759607 (accessed 2026-05-02). View Source
- [2] PubChem Compound Summary CID 62758655, 4-fluoro-N-[(1,3-thiazol-5-yl)methyl]aniline, XLogP3 = 2.6, National Center for Biotechnology Information, https://pubchem.ncbi.nlm.nih.gov/compound/62758655 (accessed 2026-05-02). View Source
- [3] Lipinski, C. A.; Lombardo, F.; Dominy, B. W.; Feeney, P. J. Experimental and Computational Approaches to Estimate Solubility and Permeability in Drug Discovery and Development Settings. Adv. Drug Deliv. Rev. 2001, 46 (1–3), 3–26. View Source
